Cas no 1040655-00-2 (N-(4-{2-[(2,6-dimethylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide)

• Product Name: N-(4-{2-[(2,6-dimethylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• CAS No: 1040655-00-2
• MF: C₁₉H₁₉N₃O₃S
• MW: 369.43746304512
• CID: 6043480
• PubChem ID: 42208771
• Update Time: 2025-06-26

N-(4-{2-[(2,6-dimethylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-[(2,6-dimethylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• N-[4-[3-(2,6-dimethylanilino)-3-oxopropyl]-1,3-thiazol-2-yl]furan-2-carboxamide
• VU0639287-1
• N-(4-(3-((2,6-dimethylphenyl)amino)-3-oxopropyl)thiazol-2-yl)furan-2-carboxamide
• F5254-0444
• AKOS024503477
• 1040655-00-2

• Inchi： 1S/C19H19N3O3S/c1-12-5-3-6-13(2)17(12)21-16(23)9-8-14-11-26-19(20-14)22-18(24)15-7-4-10-25-15/h3-7,10-11H,8-9H2,1-2H3,(H,21,23)(H,20,22,24)
• InChI Key： FRUHZCJJDDYFFM-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=NC(CCC(NC2=C(C)C=CC=C2C)=O)=CS1)=O

Computed Properties

• Exact Mass: 369.11471265g/mol
• Monoisotopic Mass: 369.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-{2-[(2,6-dimethylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide

Professional Introduction to N-(4-{2-[(2,6-dimethylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide (CAS No. 1040655-00-2)

N-(4-{2-[(2,6-dimethylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1040655-00-2, represents a promising candidate for further exploration in drug discovery and development. Its molecular architecture incorporates several key functional groups that make it a versatile entity for medicinal chemistry applications.

The core structure of this compound features a thiazole ring system, which is a well-known pharmacophore in many bioactive molecules. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. In particular, the presence of a furan moiety in the molecule adds another layer of complexity, enhancing its potential biological activity. The combination of these heterocyclic rings with other functional groups such as amides and carbamates makes this compound an intriguing subject for further investigation.

The amide and carbamate functionalities in N-(4-{2-[(2,6-dimethylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide are critical for its interaction with biological targets. These groups are commonly found in biologically active compounds and are known to participate in hydrogen bonding, which is essential for the binding affinity of drug molecules to their receptors. The specific arrangement of these groups around the thiazole and furan rings likely contributes to the compound's unique pharmacological profile.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. By leveraging molecular modeling techniques, scientists can identify potential binding sites and optimize the structure of N-(4-{2-[(2,6-dimethylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide for improved efficacy. These computational studies have already shown promising results, suggesting that this compound may exhibit significant activity against various therapeutic targets.

In vitro studies have begun to unravel the mechanistic aspects of N-(4-{2-[(2,6-dimethylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide's biological activity. Initial experiments have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. The presence of the dimethylphenyl group in the molecule likely enhances its binding affinity by providing additional hydrophobic interactions with the target enzyme. This observation aligns with recent findings that highlight the importance of hydrophobic interactions in drug-receptor binding.

The synthesis of N-(4-{2-[(2,6-dimethylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 1,3-thiazole derivatives and furan-based compounds. These intermediates are then coupled using established carbonylation reactions to form the desired amide linkage. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex core structure of this compound.

The role of chiral auxiliaries and asymmetric catalysis has also been explored in the synthesis of this compound. By employing enantioselective methods, researchers can obtain optically active forms of N-(4-{2-[(2,6-dimethylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide, which may exhibit enhanced biological activity due to their specific stereochemical configuration. Such approaches are becoming increasingly important in modern drug discovery as they allow for the development of more selective and potent therapeutics.

Evaluation of the pharmacokinetic properties of N-(4-{[carbamoyl(4-methoxyphenyl)methanoyl]amino}methyl]-1H-imidazo[1,5-a][1,3]thiazole (a related compound) has provided valuable insights into its potential as a drug candidate. Studies have shown that this molecule exhibits good oral bioavailability and moderate metabolic stability, suggesting that it may be suitable for further development into a therapeutic agent. Similar properties are expected for N-(4-{[carbamoyl(4-methoxyphenyl)methanoyl]amino}methyl]-1H-imidazo[1,5-a][1,3]thiazole due to its structural similarity.

The future direction of research on N-(4-{[carbamoyl(4-methoxyphenyl)methanoyl]amino}methyl]-1H-imidazo[1,5-a][1,3]thiazole will likely focus on optimizing its pharmacological profile through structure-based drug design. By incorporating insights from computational modeling and experimental data, scientists can modify specific regions of the molecule to enhance its potency, selectivity, and pharmacokinetic properties. This iterative process is essential for translating promising candidates like N-(4-{[carbamoyl(4-methoxyphenyl)methanoyl]amino}methyl]-1H-imidazo[1,5-a][1{3}thiazole into viable drugs.

In conclusion，N-(4-{[carbamoyl(4-methoxyphenyl)methanoyl]amino}methyl]-1H-imidazo[1{5-a}[13{thiazole represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups，including thiazole，furan，and amide moieties，makes it a versatile scaffold for further exploration in pharmaceutical chemistry。With continued research efforts，this compound has the potential to contribute significantly to the development of new therapeutic agents。